3,7-Diphenylthieno[3,2-d]pyrimidin-4(3H)-one

• Molecular Formula: C18H12N2OS
• Molecular Weight: 304.4 g/mol
• IUPAC Name: 3,7-diphenylthieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C18H12N2OS/c21-18-17-16(15(11-22-17)13-7-3-1-4-8-13)19-12-20(18)14-9-5-2-6-10-14/h1-12H
• InChI Key: VTNQFOWREHQZPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC3=C2N=CN(C3=O)C4=CC=CC=C4

Description

3,7-Diphenylthieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C18H12N2OS and its molecular weight is 304.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-amino-4-phenylthiophene-2-carboxylate (100 mg, 0.43 mmol), triethyl orthoformate (1 ml), aniline (76 mg, 0.81 mmol), and acetic acid (0.1 ml) were placed in a pressure bottle. The mixture was heated with stirring at 160° C. for 18 hr. After the completion of the reaction was confirmed by TLC, the reaction mixture was cooled to room temperature and solidified with diethyl ether and EtOAc to give 42 mg (0.14 mmol, 33% yield) of the title compound as a final product.